Cas no 2460749-78-2 (1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride)

• Product Name: 1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride
• CAS No: 2460749-78-2
• MF: C₈H₁₁ClF₂N₂O
• MW: 224.635547876358
• MDL: MFCD32703319
• CID: 5361040
• PubChem ID: 154850265
• Update Time: 2025-06-13

1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolemethanamine, 5,5-difluoro-4,5,6,7-tetrahydro-, hydrochloride (1:1)
• 1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride

• MDL： MFCD32703319
• Inchi： 1S/C8H10F2N2O.ClH/c9-8(10)2-1-6-5(3-8)12-7(4-11)13-6;/h1-4,11H2;1H
• InChI Key： XQNOPBJDTXWSDG-UHFFFAOYSA-N
• SMILES： C(C1=NC2CC(F)(F)CCC=2O1)N.Cl

Additional information on 1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride

Research Brief on 1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride (CAS: 2460749-78-2)

The compound 1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride (CAS: 2460749-78-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazole scaffold and difluoro substitution, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, making it a compound of high interest for drug discovery and development.

Recent advancements in the synthesis of 1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride have highlighted improved yield and purity through optimized catalytic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route utilizing palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products. This methodological improvement is critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its potent activity as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro and in vivo studies indicate that it exhibits high affinity for GABA_A receptor subtypes, suggesting potential applications in treating anxiety, epilepsy, and sleep disorders. Furthermore, its difluoro substitution enhances metabolic stability, addressing a common challenge in the development of CNS-targeted therapeutics. These findings were corroborated by a recent preclinical trial, where the compound demonstrated significant anxiolytic effects without the sedative side effects typically associated with traditional GABAergic drugs.

In addition to its CNS applications, 1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride has shown promise in metabolic disease research. A 2024 study in Nature Chemical Biology identified its role as an allosteric activator of glucokinase, an enzyme pivotal in glucose metabolism. This discovery opens new avenues for developing treatments for type 2 diabetes, particularly in patients with glucokinase mutations. The compound's dual functionality in CNS and metabolic pathways underscores its versatility and potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, tissue-specific delivery, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, 1-(5,5-difluoro-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with its diverse pharmacological effects, positions it as a valuable candidate for treating a range of disorders. Continued research and development will be essential to fully realize its therapeutic potential and bring it to the clinic.